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Purification of 2-deoxy-scyllo-inosose synthase
(2-DOI Synthase)

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: 2-Deoxystreptamine

CAS No.: 2037-48-1

Cat. No.: S605150

This enzyme catalyzes the first carbocyclization step in 2-DOS biosynthesis. The following table details its

purification and characterization from Bacillus circulans SANK 72073, a butirosin-producing strain [1].

Characteristic Description |/ Value

Source Bacillus circulans SANK 72073 [1]

Organism

Biosynthetic Catalyzes carbocyclization of D-glucose-6-phosphate to 2-deoxy-scyllo-inosose (2-
Role DOI), the first committed step in 2-deoxystreptamine (2-DOS) biosynthesis [1].
Protein Heterodimer, electrophoretically pure [1]

Structure

Subunit Sizes 23 kDa and 42 kDa polypeptide chains [1]

| Kinetic Parameters (Km) | D-glucose-6-phosphate: ( 9.0 \times 107 {-4} ) M NAD+: ( 1.7 \times 10/ {-4} )
M [1] | | Catalytic Efficiency (kcat) | ( 7.3 \times 10/ {-2} ) s~! (for D-glucose-6-phosphate) [1] | | Cofactor
& Metal Ion Dependence | Essential: Co?* Inhibitory: Zn?* [1] |

Experimental Protocol & Key Considerations
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Here is a general workflow and key points to consider for the purification process, based on the study [1].

Start: Bacterial Cell Lysate
(Bacillus circulans)

1. Purification to
Electrophoretic Homogeneity

2. Confirm Heterodimeric Structure
(23 kDa & 42 kDa subunits)

:

3. Verify Metal Ion Dependence
(Co?* essential, Zn?* inhibitory)

:

4. Determine Kinetic Parameters
(Km for D-glucose-6-phosphate & NAD+)

Click to download full resolution via product page

Key Experimental Notes:

e The enzyme was purified to electrophoretic homogeneity [1].

¢ Although the specific chromatography methods were not detailed in the abstract, achieving a pure,
heterodimeric protein confirms the effectiveness of the protocol [1].

e The distinct metal ion requirement (Co2*) and kinetic parameters differentiate this enzyme from
similar ones in other pathways, such as dehydroquinate synthase in the shikimate pathway [1].
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Frequently Asked Questions

Q1: What is the chemical identity of 2-deoxystreptamine? 2-Deoxystreptamine (2-DOS) is a meso-1,3-
diaminocyclitol with the chemical name (1R,2r,3S,4R,6S)-4,6-Diaminocyclohexane-1,2,3-triol (CAS No.

2037-48-1) [2]. It is the central aglycon core of many clinically important aminoglycoside antibiotics [3] [4].

Q2: Where can I find 2-DOS for analytical purposes? 2-DOS is available from chemical suppliers as an
impurity standard (e.g., for Gentamicin) for use in analytical method development, validation, and quality
control applications per regulatory guidelines [2]. These products are for analytical use only and not for

human use [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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